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Compound of Interest

2-Methyl-5-nitrobenzenesulfonic
Compound Name: d
aci

Cat. No.: B047223

An In-Depth Technical Guide to the Physicochemical Properties of 2-Methyl-5-
nitrobenzenesulfonic Acid

Abstract

This technical guide provides a comprehensive analysis of 2-Methyl-5-nitrobenzenesulfonic
acid (CAS No. 121-03-9), a pivotal chemical intermediate in the synthesis of dyes and
fluorescent whitening agents.[1][2][3][4] Also known as 4-nitrotoluene-2-sulfonic acid, this
compound's utility is derived from its unique molecular architecture, featuring activating
(methyl) and deactivating (nitro, sulfonic acid) groups. This document details its fundamental
physicochemical properties, spectroscopic profile, synthesis, and key reactivity. Furthermore, it
presents authoritative, step-by-step protocols for its analytical determination via High-
Performance Liquid Chromatography (HPLC), providing researchers and drug development
professionals with a practical and in-depth resource.

Compound Identification and Chemical Structure

2-Methyl-5-nitrobenzenesulfonic acid is an aromatic sulfonic acid whose structure and
nomenclature are defined by the International Union of Pure and Applied Chemistry (IUPAC)
and the Chemical Abstracts Service (CAS).

o |[UPAC Name: 2-methyl-5-nitrobenzenesulfonic acid[1][5]
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Common Synonyms: 4-Nitrotoluene-2-sulfonic acid, p-Nitrotoluene-o-sulfonic acid, 5-Nitro-o-
toluenesulfonic acid, PNTOS[1][5][6]

CAS Number: 121-03-9[1][2][5][6][7][&]

Molecular Formula: C7H7NOsS[1][2][5][7]

Molecular Weight: 217.20 g/mol [1][2][3][9]

Canonical SMILES: CC1=C(C=C(C=C1)--INVALID-LINK--[O-])S(=0)(=0)O[1][5]

InChl Key: ZDTXQHVBLWYPHS-UHFFFAOY SA-N[1][5]
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HPLC Analysis Workflow

Sample & Standard Preparation

Prepare Standard Prepare Sample
Solutions (10-200 pg/mL) Solution

o
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'
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'

UV Detection
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'

Quantify Sample Peak Area

'

Calculate Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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